9-(3,5-difluorophenyl)-6-(thiophen-2-yl)-2-(trifluoromethyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• Molecular Formula: C20H13F5N4OS
• Molecular Weight: 452.4 g/mol
• IUPAC Name: 9-(3,5-difluorophenyl)-6-thiophen-2-yl-2-(trifluoromethyl)-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C20H13F5N4OS/c21-11-4-10(5-12(22)8-11)17-16-13(6-9(7-14(16)30)15-2-1-3-31-15)26-19-27-18(20(23,24)25)28-29(17)19/h1-5,8-9,17H,6-7H2,(H,26,27,28)
• InChI Key: NUTWHHOSWGDHCE-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C2=C1NC3=NC(=NN3C2C4=CC(=CC(=C4)F)F)C(F)(F)F)C5=CC=CS5

Description

The compound 9-(3,5-difluorophenyl)-6-(thiophen-2-yl)-2-(trifluoromethyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a triazoloquinazolinone derivative characterized by a fused bicyclic core structure. Key structural features include:

• Thiophen-2-yl group: A heterocyclic moiety that enhances electronic diversity and may influence binding interactions.
• Trifluoromethyl group: A highly electronegative substituent that increases lipophilicity and metabolic stability.

This compound belongs to a class of molecules under investigation for pharmacological applications, leveraging their structural complexity to modulate biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

Triazoloquinazolinone derivatives exhibit diverse pharmacological and physicochemical properties depending on substituent variations. Below is a comparative analysis of structurally related compounds:

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (R1, R2, R3)	Molecular Weight	logP	Key Features
Target Compound	R1=3,5-difluorophenyl, R2=thiophen-2-yl, R3=trifluoromethyl	~434.3*	~3.8†	High lipophilicity, heterocyclic thiophene, strong electron-withdrawing groups
9-(3-Fluorophenyl)-6-methyl-...quinazolin-8(1H)-one ()	R1=3-fluorophenyl, R2=methyl	298.32	N/A	Lower molecular weight, simpler substituents
9-(2-Chlorophenyl)-6,6-dimethyl-...quinazolin-8(4H)-one ()	R1=2-chlorophenyl, R2=dimethyl	328.8	3.34	Chlorine substituent, moderate lipophilicity
9-(4-Hydroxyphenyl)-6,6-dimethyl-...quinazolin-8(4H)-one ()	R1=4-hydroxyphenyl, R2=dimethyl	N/A	N/A	Polar hydroxyl group, reduced lipophilicity
6-(4-Fluorophenyl)-9-(2-methylphenyl)-...quinazolin-8(4H)-one ()	R1=2-methylphenyl, R2=4-fluorophenyl	N/A	N/A	Mixed aryl substituents, steric bulk
9-Phenyl-6,6-dimethyl-...quinazolin-8(4H)-one ()	R1=phenyl, R2=dimethyl	N/A	N/A	Baseline structure for comparative studies

*Estimated based on analogous compounds in (MolWeight: 378.38 for phenyl/fluorophenyl variants).
†Predicted using substituent contributions ().

Key Findings:

Substituent Effects on Lipophilicity: The trifluoromethyl group in the target compound significantly increases logP compared to methyl or hydroxylated derivatives (e.g., 3.34 for the chlorophenyl analog vs. ~3.8 for the target) .

Synthetic Efficiency: Catalytic methods like NGPU () improve yields and reduce reaction times for triazoloquinazolinones. The target compound may benefit from such advancements, though direct synthesis data are unavailable.

Dimethyl substituents () reduce conformational flexibility compared to thiophene or trifluoromethyl groups.